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Compound of Interest

Compound Name: 3-Hexenol

Cat. No.: B126655

. Get Quote

The proper disposal of 3-Hexenol, also known as leaf alcohol, is a critical component of
laboratory safety and environmental responsibility.[1] Due to its classification as a flammable
and hazardous substance, adherence to strict disposal protocols is essential to mitigate risks to
personnel and the environment.[2][3][4] This guide provides detailed, step-by-step procedures
for the safe handling and disposal of 3-Hexenol waste, tailored for researchers, scientists, and
drug development professionals.

Key Safety and Transportation Data

For safe handling and transport, it is crucial to be aware of the specific classifications and
properties of 3-Hexenol. This data is summarized in the table below.

Parameter

Value

UN Number

1987[5][6][7]

Proper Shipping Name

ALCOHOLS, N.O.S. (cis-3-Hexenol)[5][8]

Transport Hazard Class

3 (Flammable Liquid)[7]

Packaging Group

7]

US EPA Waste Number

D001 (Ignitability)[2]

Flash Point

59 °C/ 138.2 °F (closed cup)[8]

Water Hazard Class

1 (Slightly hazardous for water)[6]
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Standard Disposal and Spill Management Protocols

There are no specific experimental protocols for the chemical neutralization of 3-Hexenol
waste found in standard safety literature. The universally recommended procedure is to
manage 3-Hexenol as a hazardous waste and to engage a licensed professional waste
disposal service for its final treatment, typically through controlled incineration.[1][7][9][10]

Step-by-Step Disposal Procedure

1. Personal Protective Equipment (PPE) and Safety Precautions:
o Eye and Face Protection: Wear safety glasses with side shields or chemical goggles.[2]

» Skin Protection: Use protective gloves and wear appropriate protective clothing to prevent
skin contact.[3][5]

» Handling Precautions: Handle in a well-ventilated area.[9] Keep away from heat, sparks,
open flames, and other ignition sources.[3][5] Use non-sparking tools and explosion-proof
equipment.[2][3][8] Ground and bond containers and receiving equipment to prevent static
discharge.[3][5]

2. Waste Collection and Storage:

o Collect waste 3-Hexenol, surplus material that cannot be recycled, and contaminated
cleaning materials into designated, suitable, and closed containers.[5][9]

o Label the containers clearly with their contents.[5]

» Store waste containers in a cool, dry, and well-ventilated place, away from incompatible
materials such as strong oxidizing agents and strong acids.[2][8]

3. Spill Management:

e Immediate Actions: Evacuate the area and eliminate all sources of ignition.[9][10] Ensure
adequate ventilation.[2]

o Containment: Prevent the spill from entering drains, sewers, or waterways.[2][9][10]
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o Cleanup: Absorb the spill with a non-combustible, inert material such as sand, earth,
diatomaceous earth, or vermiculite.[2][3][6]

o Collection: Collect the absorbed material using non-sparking tools and place it into a labeled
container for disposal.[2][9]

4. Empty Container Disposal:

o Empty containers retain product residue and can be hazardous due to the risk of a
flammable or explosive atmosphere.[2][5]

» Do not cut, weld, or perform similar operations on used containers unless they have been
thoroughly cleaned internally.[2][5]

e Thoroughly emptied containers can be triple-rinsed (or the equivalent) and offered for
recycling or reconditioning.[9]

 Alternatively, containers can be punctured to render them unusable and then disposed of in a
sanitary landfill, where regulations permit.[9]

5. Final Disposal:

o Prohibited Methods: Never pour 3-Hexenol down the drain or dispose of it with household
garbage.[5][6][10] Discharging it into the environment must be avoided.[9]

 Recommended Method: Arrange for disposal of surplus products and contaminated
materials via a licensed waste disposal contractor.[1][5][10]

o Approved Treatments: Controlled incineration in an apparatus equipped with an afterburner
and flue gas scrubber is a suitable disposal method.[7][9][10] Landfill should only be
considered when incineration or recycling is not feasible.[2][5]

Logical Workflow for 3-Hexenol Disposal
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Waste 3-Hexenol Generated
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Caption: Workflow for the safe handling and disposal of 3-Hexenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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